Cas no 2227901-73-5 (5-(2R)-oxiran-2-yl-1-(propan-2-yl)-1H-pyrazole)

5-(2R)-Oxiran-2-yl-1-(propan-2-yl)-1H-pyrazole is a chiral epoxide-functionalized pyrazole derivative with potential applications in synthetic organic chemistry and pharmaceutical intermediates. The (2R)-oxirane moiety introduces reactivity for nucleophilic ring-opening reactions, enabling selective derivatization. The isopropyl-substituted pyrazole core enhances stability while maintaining synthetic versatility. This compound is particularly useful in asymmetric synthesis due to its stereocenter, allowing for the construction of enantiomerically enriched structures. Its well-defined stereochemistry and functional group compatibility make it a valuable building block for medicinal chemistry and agrochemical research. The compound’s purity and structural precision ensure reproducibility in complex synthetic pathways.

5-(2R)-oxiran-2-yl-1-(propan-2-yl)-1H-pyrazole structure

2227901-73-5 structure

Product Name:5-(2R)-oxiran-2-yl-1-(propan-2-yl)-1H-pyrazole

CAS No:2227901-73-5

MF:C₈H₁₂N₂O

MW:152.193681716919

CID:5944982

PubChem ID:165969330

Update Time:2025-06-07

5-(2R)-oxiran-2-yl-1-(propan-2-yl)-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

- 5-(2R)-oxiran-2-yl-1-(propan-2-yl)-1H-pyrazole
- 5-[(2R)-oxiran-2-yl]-1-(propan-2-yl)-1H-pyrazole
- 2227901-73-5
- EN300-1795056
- Inchi： 1S/C8H12N2O/c1-6(2)10-7(3-4-9-10)8-5-11-8/h3-4,6,8H,5H2,1-2H3/t8-/m0/s1
- InChI Key： AWTHBAPNRBLPGB-QMMMGPOBSA-N
- SMILES： O1C[C@H]1C1=CC=NN1C(C)C

Computed Properties

Exact Mass: 152.094963011g/mol
Monoisotopic Mass: 152.094963011g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 11
Rotatable Bond Count: 2
Complexity: 149
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 1
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 0.4
Topological Polar Surface Area: 30.4Å²

5-(2R)-oxiran-2-yl-1-(propan-2-yl)-1H-pyrazole Pricemore >>

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Enamine	EN300-1795056-0.05g	5-[(2R)-oxiran-2-yl]-1-(propan-2-yl)-1H-pyrazole	2227901-73-5	0.05g	$1296.0	2023-09-19
Enamine	EN300-1795056-0.1g	5-[(2R)-oxiran-2-yl]-1-(propan-2-yl)-1H-pyrazole	2227901-73-5	0.1g	$1357.0	2023-09-19
Enamine	EN300-1795056-0.25g	5-[(2R)-oxiran-2-yl]-1-(propan-2-yl)-1H-pyrazole	2227901-73-5	0.25g	$1420.0	2023-09-19
Enamine	EN300-1795056-0.5g	5-[(2R)-oxiran-2-yl]-1-(propan-2-yl)-1H-pyrazole	2227901-73-5	0.5g	$1482.0	2023-09-19
Enamine	EN300-1795056-1.0g	5-[(2R)-oxiran-2-yl]-1-(propan-2-yl)-1H-pyrazole	2227901-73-5	1g	$1543.0	2023-05-23
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Enamine	EN300-1795056-5.0g	5-[(2R)-oxiran-2-yl]-1-(propan-2-yl)-1H-pyrazole	2227901-73-5	5g	$4475.0	2023-05-23
Enamine	EN300-1795056-10.0g	5-[(2R)-oxiran-2-yl]-1-(propan-2-yl)-1H-pyrazole	2227901-73-5	10g	$6635.0	2023-05-23
Enamine	EN300-1795056-1g	5-[(2R)-oxiran-2-yl]-1-(propan-2-yl)-1H-pyrazole	2227901-73-5	1g	$1543.0	2023-09-19
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